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Compound of Interest

Compound Name: 5-Hexenoic acid

Cat. No.: B075442

Physical Properties of 5-Hexenoic Acid: A
Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 5-
Hexenoic acid (CAS 1577-22-6), a six-carbon unsaturated fatty acid. The data and protocols
presented herein are intended to support research and development activities where this
compound is utilized as a reagent or building block in organic synthesis.

Quantitative Physical Properties

The physical characteristics of 5-Hexenoic acid are summarized in the table below. These
values are compiled from various sources and represent both experimentally determined and
estimated data.
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Property Value Conditions
Boiling Point 203-204 °C @ 760 mmHg[1][2]
105-107 °C @ 15-17 mmHg[1][3][4][5][6][7]

Density 0.961 g/mL @ 25 °C[2][3][4][8]
Specific Gravity 0.96 @ 20/20 °C

Water Solubility 6057 mg/L (Estimated) @ 25 °C[1]

Soluble in alcohol, ethanol,
General Solubility and ether.[1][9] Limited Standard Temperature

solubility in water.[9]

Molecular Structure and Property Relationships

The physical properties of 5-Hexenoic acid are a direct consequence of its molecular
structure, which features a six-carbon chain with a terminal carboxylic acid group and a double
bond at the C5 position. The polar carboxylic acid head allows for hydrogen bonding, while the
five-carbon chain forms a nonpolar, hydrophobic tail. This amphipathic nature governs its
solubility characteristics.
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Caption: Influence of molecular structure on physical properties.

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of
the primary physical properties of liquid carboxylic acids like 5-Hexenoic acid.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, the capillary method is a common and effective
technique.[10][11]

Apparatus:
o Small-diameter test tube (fusion tube)

e Capillary tube (sealed at one end)
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o Thermometer (calibrated)

e Heating apparatus (e.g., aluminum block heater, oil bath)
e Stand and clamp

Procedure:

o Seal one end of a capillary tube by heating it in the flame of a burner and rotating until the
glass melts and closes.

e Add a small amount (a few mL) of 5-Hexenoic acid into the fusion tube.[12]

e Place the sealed capillary tube into the fusion tube with the open end submerged in the
liquid.

 Attach the fusion tube to a thermometer, ensuring the sample is level with the thermometer
bulb.

 Insert the assembly into the heating block.

o Heat the apparatus gently. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

» When a continuous and rapid stream of bubbles is observed, stop heating.

o The liquid will begin to cool. The boiling point is the temperature at which the bubbling
ceases and the liquid just begins to enter the capillary tube.[10] Record this temperature.

Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance. A pycnometer (specific gravity bottle) is a
flask with a precise volume used for accurate density measurements of liquids.

Apparatus:
e Pycnometer (e.g., 10 mL or 25 mL)

e Analytical balance (accurate to £0.0001 g)
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e Thermometer

o Constant temperature bath

Procedure:

Thoroughly clean and dry the pycnometer. Determine and record its empty mass (ma1).

o Calibrate the pycnometer by filling it with deionized water of a known temperature (e.g., 25
°C). Place the pycnometer in a constant temperature bath to ensure the temperature is
stable.

o Ensure the pycnometer is completely full, with no air bubbles. Dry the outside of the
pychometer and measure its mass (mz).

o Calculate the volume of the pycnometer (V) at the specific temperature using the known
density of water (p_water) at that temperature: V = (mz - m1) / p_water.

o Empty and dry the pycnometer.

« Fill the pycnometer with 5-Hexenoic acid, bring it to the same temperature (25 °C) in the
constant temperature bath, dry the exterior, and measure its mass (ms).

o Calculate the density of the 5-Hexenoic acid (p_acid) using the formula: p_acid = (ms - m1) /
V.

Determination of Solubility

Solubility tests determine the ability of a substance to dissolve in a particular solvent. For
carboxylic acids, solubility in water and basic solutions is of primary interest.[13]

Apparatus:
e Small test tubes
e Stirring rod

e pH paper
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e Solvents: Deionized water, 5% aqueous sodium hydroxide (NaOH), 5% aqueous sodium
bicarbonate (NaHCO:s).

Procedure:

e Solubility in Water:

[¢]

Add approximately 0.5 mL of deionized water to a test tube.

[e]

Add 1-2 drops of 5-Hexenoic acid.

[e]

Mix thoroughly by tapping or stirring.[14]

(¢]

Observe if the acid dissolves to form a clear solution (soluble), forms a cloudy suspension
(partially soluble/limited solubility), or remains as a separate layer (insoluble).

o

Test the resulting solution with pH paper to confirm its acidic nature.[14]
e Solubility in Aqueous Base (NaOH and NaHCO3):
o For water-insoluble or partially soluble compounds, conduct tests with basic solutions.

o To a new test tube, add ~0.5 mL of 5% NaOH solution. Add 1-2 drops of 5-Hexenoic acid
and mix.

o Observe for solubility. Carboxylic acids react with strong bases like NaOH to form a water-
soluble salt, thus dissolving.[14][15]

o Repeat the procedure in a separate test tube using 5% NaHCOs. The reaction of a
carboxylic acid with bicarbonate will produce carbon dioxide gas, observed as
effervescence (bubbling), in addition to forming the soluble salt.[14] This is a characteristic
test for carboxylic acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b075442?utm_src=pdf-body
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.benchchem.com/product/b075442?utm_src=pdf-body
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.benchchem.com/product/b075442?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. 5-hexenoic acid, 1577-22-6 [thegoodscentscompany.com]
. 5-hexenoic acid [stenutz.eu]

. 5-C 4R 98% | Sigma-Aldrich [sigmaaldrich.com]

. 5-HEXENOIC ACID | 1577-22-6 [chemicalbook.com]

. chemsynthesis.com [chemsynthesis.com]

. parchem.com [parchem.com]

. 5-HEXENOIC ACID | 1577-22-6 [amp.chemicalbook.com]

. chembk.com [chembk.com]

°
(] [e0] ~ (o)) )] EaN w N -

. CAS 1577-22-6: 5-Hexenoic acid | CymitQuimica [cymitquimica.com]
e 10. Video: Boiling Points - Concept [jove.com]

e 11. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

e 12. byjus.com [byjus.com]

e 13. web.mnstate.edu [web.mnstate.edu]
e 14. wwwl.udel.edu [wwwl.udel.edu]

e 15. chem.ucalgary.ca [chem.ucalgary.ca]

« To cite this document: BenchChem. [Physical properties of 5-Hexenoic acid (boiling point,
density, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075442#physical-properties-of-5-hexenoic-acid-
boiling-point-density-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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